Cas no 473932-16-0 (2-quinoxalin-6-ylacetic acid)

• Product Name: 2-quinoxalin-6-ylacetic acid
• CAS No: 473932-16-0
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD09880609
• CID: 1029442
• PubChem ID: 18436916
• Update Time: 2025-05-20

2-quinoxalin-6-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Quinoxalin-6-yl)acetic acid
• 2-quinoxalin-6-ylacetic acid
• 6-Quinoxalineacetic acid
• Quinoxaline-6-acetic acid
• CS-0155756
• 2-(Quinoxalin-6-yl)aceticacid
• PS-3976
• 473932-16-0
• (Quinoxalin-6-yl)acetic acid
• SCHEMBL2496318
• DB-070800
• AKOS006282570
• MFCD09880609
• DTXSID20593767
• NRRFVLPMUSJDJY-UHFFFAOYSA-N
• quinoxalin-6-ylacetic acid
• AMY14447
• J-506602
• quinoxalin-6-yl-acetic acid

• MDL： MFCD09880609
• Inchi： 1S/C10H8N2O2/c13-10(14)6-7-1-2-8-9(5-7)12-4-3-11-8/h1-5H,6H2,(H,13,14)
• InChI Key： NRRFVLPMUSJDJY-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC2C(C=1)=NC=CN=2)=O

Computed Properties

• Exact Mass: 188.05900
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 1.25690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-quinoxalin-6-ylacetic acid

Introduction to 2-quinoxalin-6-ylacetic Acid (CAS No. 473932-16-0)

The compound 2-quinoxalin-6-ylacetic acid (CAS No. 473932-16-0) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has emerged as a promising candidate for various applications, particularly in the development of advanced materials and functional molecules. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of 2-quinoxalin-6-ylacetic acid, while also exploring the latest research findings that highlight its significance in modern scientific studies.

Quinoxaline derivatives, such as 2-quinoxalin-6-ylacetic acid, are known for their aromaticity and versatility in chemical reactions. The quinoxaline core, which consists of a bicyclic structure with two nitrogen atoms, provides a rigid framework that can be further modified to introduce various functional groups. In the case of 2-quinoxalin-6-ylacetic acid, the acetic acid group attached to the quinoxaline ring introduces additional reactivity and functionality, making it an ideal building block for synthesizing more complex molecules.

Recent studies have demonstrated that 2-quinoxalin-6-ylacetic acid exhibits remarkable properties in terms of thermal stability and electronic conductivity. These attributes make it a strong candidate for use in high-performance materials such as organic semiconductors and conductive polymers. Researchers have also explored its potential as a precursor for synthesizing metal-free catalysts, which could find applications in energy storage systems and environmental remediation.

The synthesis of 2-quinoxalin-6-ylacetic acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of o-aminoaryl compounds with aldehydes or ketones, followed by cyclization to form the quinoxaline ring. The introduction of the acetic acid group is then achieved through subsequent functionalization steps, such as nucleophilic substitution or coupling reactions.

One of the most exciting developments in recent years is the use of 2-quinoxalin-6-ylacetic acid in the design of self-healing materials. By incorporating this compound into polymer networks, scientists have successfully created materials that can autonomously repair damage caused by mechanical stress or environmental factors. This breakthrough has significant implications for industries such as aerospace, automotive manufacturing, and electronics, where durability and longevity are critical.

In addition to its material science applications, 2-quinoxalin-6-ylacetic acid has also shown promise in biological systems. Studies have indicated that this compound possesses antioxidant properties, which could be harnessed for developing new therapeutic agents targeting oxidative stress-related diseases. Furthermore, its ability to interact with biological molecules makes it a valuable tool in drug discovery efforts aimed at combating various pathological conditions.

The versatility of 2-quinoxalin-6-y lacetic acid extends to its role as a versatile reagent in organic synthesis. Its ability to participate in a wide range of reactions, including cross-coupling reactions and cycloadditions, has made it an indispensable component in modern synthetic chemistry. Researchers continue to explore innovative ways to leverage its unique properties for creating novel molecules with tailored functionalities.

As interest in sustainable chemistry grows, 2-quinoxalin -6-y lacetic acid has also been investigated for its potential role in green chemical processes. Its compatibility with environmentally friendly solvents and catalysts makes it an attractive option for developing eco-friendly synthetic routes. This aligns with global efforts to reduce waste and minimize environmental impact in industrial chemical production.

In conclusion, 2-qunoxlin -6-y lacetic acid (CAS No 47393 -1 -0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. From advanced materials to biomedicine and sustainable chemistry, this molecule continues to inspire innovative research and technological advancements. As scientists uncover new insights into its properties and capabilities, quoxlin -y lacetic acid is poised to play an increasingly important role in shaping the future of science and technology.